molecular formula C12H18F2OSi B8395793 Tert-butyl(2,4-difluorophenoxy)dimethylsilane

Tert-butyl(2,4-difluorophenoxy)dimethylsilane

Cat. No. B8395793
M. Wt: 244.35 g/mol
InChI Key: VPJRYEAISBQZCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl(2,4-difluorophenoxy)dimethylsilane is a useful research compound. Its molecular formula is C12H18F2OSi and its molecular weight is 244.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl(2,4-difluorophenoxy)dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl(2,4-difluorophenoxy)dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H18F2OSi

Molecular Weight

244.35 g/mol

IUPAC Name

tert-butyl-(2,4-difluorophenoxy)-dimethylsilane

InChI

InChI=1S/C12H18F2OSi/c1-12(2,3)16(4,5)15-11-7-6-9(13)8-10(11)14/h6-8H,1-5H3

InChI Key

VPJRYEAISBQZCM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=C(C=C(C=C1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2,4-difluoro-phenol (35, 5.00 g, 38.4 mmol) in N,N-dimethylformamide (100 mL) were added tert-butyldimethylsilyl chloride (7.00 g, 46.4 mmol) and imidazole (6.28 g, 92.2 mmol). The reaction was stirred at room temperature overnight. The reaction was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtrated. The filtrate was concentrated and purified by silica gel column chromatography eluting with 10% ethyl acetate in hexane. The appropriate fractions were combined and concentrated to provide the compound (36, 7.50 g, 80.0%). MS (ESI) [M+H+]+=245.1.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
6.28 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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